5,8-Difluoro-4-hydroxyquinoline

• IUPAC Name: 5,8-difluoro-1H-quinolin-4-one
• InChI: InChI=1S/C9H5F2NO/c10-5-1-2-6(11)9-8(5)7(13)3-4-12-9/h1-4H,(H,12,13)
• InChI Key: YQQXQAYFERRWTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1F)C(=O)C=CN2)F
• Molecular Formula: C9H5F2NO
• DSSTOX Substance ID: DTXSID00653757
• Molecular Weight: 181.14 g/mol
• CAS RN: 874781-10-9

Description

5,8-Difluoro-4-hydroxyquinoline is a compound with the empirical formula C9H5F2NO and a molecular weight of 181.14. It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Synthesis Analysis

Fluorinated quinolines, such as 5,8-Difluoro-4-hydroxyquinoline, can be synthesized through a variety of methods. These include cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations.

Molecular Structure Analysis

The molecular structure of 5,8-Difluoro-4-hydroxyquinoline can be represented by the SMILES string Oc1ccnc2c(F)ccc(F)c12. This indicates that the compound has a bicyclic structure consisting of a pyridine ring fused to a phenol, with fluorine atoms attached at positions 5 and 8.

Physical And Chemical Properties Analysis

5,8-Difluoro-4-hydroxyquinoline is a solid substance. It does not have a flash point, indicating that it is not flammable. The compound is classified as non-combustible solids.

Scientific Research Applications

1. Fluorescent Sensors and Optical Properties

5,8-Difluoro-4-hydroxyquinoline and related compounds have been studied for their potential in developing pH-sensitive fluorescent sensors. Researchers have synthesized derivatives that exhibit OFF-ON-OFF type of pH-dependent fluorescence, which can be attributed to photoinduced intramolecular electron transfer processes. This property is significant for the development of new supramolecular sensors and emitting devices (Chen, Wang, Wan, Bian, & Jiang, 2011). Additionally, the luminescence properties of metal complexes based on 8-hydroxyquinoline, including those with fluorine groups, have been investigated, showing potential applications in optoelectronic devices due to their strong fluorescence and specific emission wavelengths (Yanxiong, 2012).

2. Synthesis and Characterization

The synthesis and spectroscopic characterization of various divalent transition metal complexes of 8-hydroxyquinoline have been explored. These studies provide insight into the molecular structures and properties of these complexes, which are crucial for their applications in different scientific domains (Patel & Patel, 2017).

3. Metal Ion Detection and Chemosensors

8-Hydroxyquinoline derivatives, including those with hydroxy and fluorine substituents, have been used to develop novel fluorescent chemosensors for metal ions. These chemosensors can detect and quantify various metal ions due to their sensitivity and selectivity, which is crucial in analytical chemistry, material science, and biological applications (Rohini, Paul, & Luxami, 2020).

4. Corrosion Inhibition

8-Hydroxyquinoline derivatives have been synthesized and identified as effective corrosion inhibitors for metals in acidic environments. Their inhibition performance and mechanism have been studied, indicating potential applications in industrial corrosion protection (Rbaa, Benhiba, Obot, Oudda, Warad, Lakhrissi, & Zarrouk, 2019).

5. Antifungal and Medicinal Applications

Despite the exclusion of drug use information, it's notable that 8-hydroxyquinoline derivatives, including those with fluorine substituents, have shown significant biological activities, including antifungal properties. This highlights their potential as scaffolds for drug design in treating various diseases (Pippi, Lopes, Reginatto, Silva, Joaquim, Alves, Silveira, Vainstein, Andrade, & Fuentefria, 2018).

Safety and Hazards

The compound is classified under Acute Tox. 4 Oral - Eye Dam. 1 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). This indicates that it is harmful if swallowed and causes serious eye damage. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes.

Future Directions

Given the wide range of biological activities exhibited by compounds containing the 8-hydroxyquinoline (8-HQ) moiety, 5,8-Difluoro-4-hydroxyquinoline could potentially serve as a building block for various pharmacologically active scaffolds. Several compounds described in the literature could act as leads for the development of drugs against numerous diseases, including cancer.

Mechanism of Action

Target of Action

5,8-Difluoro-4-hydroxyquinoline is a derivative of quinoline, a class of compounds known for their wide range of biological activities . The primary targets of quinoline derivatives are often various enzymes, which they inhibit, leading to antibacterial, antineoplastic, and antiviral activities . .

Mode of Action

Quinoline derivatives are known to interact with their targets through a variety of mechanisms, often involving the inhibition of enzyme activity . The presence of fluorine atoms in the compound may enhance its biological activity and provide unique properties .

Biochemical Pathways

Quinoline derivatives are known to affect a variety of pathways due to their broad spectrum of biological activity .

Result of Action

Given its classification as a quinoline derivative, it may exhibit antibacterial, antineoplastic, and antiviral activities .